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Introduction
(-)-Quinate, a cyclic polyol, is a key secondary metabolite in plants, derived from the primary

shikimate pathway. The shikimate pathway is fundamental for the biosynthesis of aromatic

amino acids (phenylalanine, tyrosine, and tryptophan), which are the precursors to a vast array

of secondary metabolites, including lignins, flavonoids, and alkaloids. The accumulation and

mobilization of (-)-quinate are indicative of its significant role in carbon storage and as a

precursor for the synthesis of valuable natural products. Understanding the transport and

subcellular localization of (-)-quinate is crucial for elucidating its physiological roles and for

metabolic engineering efforts aimed at enhancing the production of high-value downstream

compounds.

This technical guide provides a comprehensive overview of the current understanding of (-)-
quinate transport and localization, including its metabolic context, postulated transport

mechanisms, and detailed experimental protocols to facilitate further research in this area.
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(-)-Quinate is intrinsically linked to the shikimate pathway, which is primarily located within the

plastids.[1][2][3] The interconversion between shikimate and quinate is catalyzed by shikimate

dehydrogenase (SDH) and quinate dehydrogenase (QDH), respectively. These enzymes are

often members of the same gene family, highlighting their close evolutionary and functional

relationship.

Quantitative Data on Related Enzyme Kinetics
While specific kinetic data for (-)-quinate transporters are not yet available in the literature,

extensive research has been conducted on the enzymes responsible for its metabolism. The

following table summarizes the kinetic parameters for Quinate Dehydrogenase (QDH) and

Shikimate Dehydrogenase (SDH) from Populus trichocarpa, providing a quantitative context for

the metabolic flux between quinate and shikimate.

Enzyme Substrate Km (µM)
Vmax (pkat/µg
protein)

Specificity
(Vmax/Km)

PoptrQDH2 Quinate 130 ± 20 2.5 ± 0.2 0.019

Shikimate 2,100 ± 300 0.6 ± 0.1 0.00029

PoptrQDH3 Quinate 150 ± 30 1.8 ± 0.2 0.012

Shikimate 1,200 ± 200 1.1 ± 0.1 0.00092

PoptrSDH1 Shikimate 110 ± 10 11.2 ± 0.5 0.102

Quinate > 5,000 Not Detected -

PoptrSDH5 Shikimate 90 ± 10 9.8 ± 0.4 0.109

Quinate > 5,000 Not Detected -

Data adapted from Gfrerer et al., 2014. Kinetic parameters were determined using recombinant

proteins.
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Figure 1. The interconnected Shikimate and Quinate pathways.

Subcellular Localization of (-)-Quinate: A
Hypothetical Model
The enzymes of the shikimate pathway are predominantly localized to the plastids.[1][2][3] This

necessitates the transport of intermediates across the plastid envelope for their participation in

cytosolic metabolic pathways or for storage in the vacuole. While the precise subcellular

distribution of (-)-quinate has not been definitively determined, a hypothetical model can be

proposed based on the localization of related metabolic pathways and the general principles of

metabolite sequestration.

It is hypothesized that (-)-quinate can be found in three main subcellular compartments:

Plastids: As a direct product of the shikimate pathway, a pool of (-)-quinate is likely

maintained within the plastids.

Cytosol: (-)-Quinate may be exported from the plastids to the cytosol to act as a precursor

for the synthesis of various secondary metabolites.

Vacuole: The vacuole is a major storage site for secondary metabolites in plant cells.[4][5] It

is highly probable that (-)-quinate is transported into the vacuole for storage, especially

under conditions of high carbon availability or stress.
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Figure 2. Hypothetical subcellular distribution of (-)-quinate.

Transport of (-)-Quinate: Postulated Mechanisms
Currently, no specific transporters for (-)-quinate have been identified and characterized.

However, based on the transport mechanisms of other plant secondary metabolites, several

transporter families are likely candidates for mediating the movement of (-)-quinate across the

plastid envelope and the tonoplast (vacuolar membrane).

Plastidial Transport: The transport of shikimate pathway intermediates across the inner and

outer plastid envelope membranes is a critical but poorly understood process. Putative

transporters may belong to the dicarboxylate or general organic acid transporter families.

Vacuolar Transport: The transport of secondary metabolites into the vacuole is often an

active process, driven by the proton gradient generated by the vacuolar H+-ATPase (V-

ATPase) and the H+-pyrophosphatase (V-PPase).[4][5] Two major families of transporters

are implicated in the vacuolar sequestration of a wide range of secondary metabolites:

ATP-Binding Cassette (ABC) Transporters: These primary active transporters utilize the

energy from ATP hydrolysis to transport substrates across membranes.
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Multidrug and Toxic Compound Extrusion (MATE) Transporters: These are secondary

active transporters that function as proton-antiporters, using the electrochemical gradient

across the tonoplast to drive substrate transport. A notable example is the identification of

a MATE transporter responsible for the vacuolar import of nicotine in Nicotiana tabacum.

[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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